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Compound of Interest

Compound Name: Woodorien

Cat. No.: B138773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic

information and biological activity of Woodorien, a novel glucoside isolated from the rhizomes

of Woodwardia orientalis. The structural elucidation of Woodorien was accomplished using

advanced spectroscopic techniques, and it has demonstrated notable antiviral activity,

particularly against Herpes Simplex Virus type 1 (HSV-1).

Spectroscopic Data
The definitive structure of Woodorien was determined through a series of two-dimensional

Nuclear Magnetic Resonance (NMR) experiments, including 1H-1H Correlation Spectroscopy

(COSY), 1H-13C COSY, and Heteronuclear Multiple-Bond Correlation (HMBC).[1] While the

primary publication from Kuraishi et al. (1993) established the compound's structure, the

specific raw NMR data and mass spectrometry results are not publicly available in detail. The

following tables represent a plausible set of spectroscopic data for a compound with the

reported structure of Woodorien, for illustrative purposes.

Table 1: Representative ¹H NMR Data for Woodorien
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Aglycone Moiety

2', 6' 7.10 d 8.5

3', 5' 6.80 d 8.5

7' 4.50 s

Glucose Moiety

1 4.90 d 7.5

2 3.50 m

3 3.60 m

4 3.45 m

5 3.70 m

6a 3.90 dd 12.0, 2.5

6b 3.75 dd 12.0, 5.0

Table 2: Representative ¹³C NMR Data for Woodorien
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Position Chemical Shift (δ) ppm

Aglycone Moiety

1' 130.0

2', 6' 116.0

3', 5' 130.0

4' 158.0

7' 70.0

Carbonyl 168.0

Glucose Moiety

1 102.0

2 75.0

3 78.0

4 71.0

5 77.0

6 62.0

Table 3: Representative Mass Spectrometry Data for Woodorien

Ion m/z

[M+H]⁺ 335.1180

[M+Na]⁺ 357.0999

[M+K]⁺ 373.0739

Experimental Protocols
The following are generalized experimental protocols for the acquisition of NMR and MS data

for a natural product like Woodorien.
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NMR Spectroscopy
Sample Preparation: A sample of purified Woodorien (typically 1-10 mg) is dissolved in a

deuterated solvent (e.g., methanol-d₄, DMSO-d₆) in a 5 mm NMR tube.

Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz

or higher) equipped with a cryoprobe for enhanced sensitivity.

¹H NMR: One-dimensional proton NMR spectra are acquired to determine the chemical shifts,

multiplicities, and coupling constants of the protons.

¹³C NMR: One-dimensional carbon NMR spectra, often proton-decoupled, are acquired to

identify the number of unique carbon atoms and their chemical shifts.

2D NMR:

COSY: A homonuclear correlation experiment used to identify proton-proton couplings within

the molecule.

HSQC/HMQC: A heteronuclear correlation experiment that correlates proton signals with

their directly attached carbon atoms.

HMBC: A heteronuclear long-range correlation experiment that identifies couplings between

protons and carbons separated by two or three bonds, crucial for assembling the molecular

structure.

Mass Spectrometry
Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent

(e.g., methanol, acetonitrile) with or without a small amount of acid (e.g., formic acid) to

promote ionization.

Instrumentation: High-resolution mass spectrometry (HRMS) is typically performed on a time-

of-flight (TOF) or Orbitrap mass spectrometer coupled to an electrospray ionization (ESI)

source.

Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-

charge ratio (m/z) of the resulting ions is measured with high accuracy. This allows for the
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determination of the elemental composition of the molecular ion and its fragments.

Antiviral Activity and Potential Mechanism of Action
Woodorien was identified as the most potent inhibitor of Herpes Simplex Virus type 1 (HSV-1)

among the compounds isolated from Woodwardia orientalis.[1] While the specific molecular

mechanism of Woodorien's anti-HSV-1 activity has not been elucidated, a common strategy

for antiviral agents targeting herpesviruses is the inhibition of viral DNA replication.

The following diagram illustrates a generalized mechanism of action for antiviral nucleoside

analogs against HSV. It is plausible that Woodorien or its metabolites could interfere with this

pathway.
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Caption: Plausible antiviral mechanism of action for Woodorien against HSV-1.

This proposed pathway suggests that Woodorien, possibly after metabolic activation within the

host cell, could act as an inhibitor of the viral DNA polymerase. This inhibition could occur

through competition with natural nucleoside triphosphates or by acting as a chain terminator

upon incorporation into the growing viral DNA strand, ultimately halting viral replication. Further

research is necessary to validate this specific mechanism for Woodorien.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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